
An In-depth Technical Guide to C18-PEG5-Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C18-PEG5-Acid

Cat. No.: B8025038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C18-PEG5-Acid is a heterobifunctional linker composed of a long-chain saturated fatty acid,

stearic acid (C18), and a polyethylene glycol (PEG) chain with five repeating units, terminating

in a carboxylic acid. This amphiphilic structure, featuring a hydrophobic C18 tail and a

hydrophilic PEG spacer, makes it a valuable tool in drug delivery and bioconjugation. The

terminal carboxylic acid allows for covalent attachment to amine-containing molecules, such as

proteins, peptides, and small molecule drugs, facilitating the creation of targeted and stabilized

therapeutic agents.

The incorporation of the C18 lipophilic chain provides a strong anchor for integration into lipid-

based drug delivery systems like liposomes and lipid nanoparticles (LNPs). The PEG5 spacer

offers a flexible, hydrophilic linker that can improve the solubility and pharmacokinetic profile of

the conjugated molecule. This guide provides a comprehensive overview of the molecular

properties, applications, and general experimental considerations for C18-PEG5-Acid.

Molecular Properties and Specifications
The fundamental properties of C18-PEG5-Acid are summarized in the table below.
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Property Value Reference

Molecular Formula C29H58O7

Molecular Weight 518.8 g/mol

CAS Number 1807534-83-3

Appearance
Varies (typically a solid or waxy

solid)

Purity Typically >95%

Solubility
Soluble in a variety of organic

solvents

Storage
Recommended storage at

-20°C

Applications in Research and Drug Development
The unique structure of C18-PEG5-Acid lends itself to several critical applications in the field of

drug delivery and development.

Formation of Stealth Liposomes and Lipid Nanoparticles
The C18 alkyl chain serves as a lipid anchor, enabling the stable incorporation of the PEG-acid

into the lipid bilayer of liposomes and lipid nanoparticles (LNPs). The PEG chain then forms a

hydrophilic corona on the surface of the nanoparticle. This "stealth" characteristic sterically

hinders the binding of opsonins, proteins that mark foreign particles for clearance by the

mononuclear phagocyte system. This leads to:

Prolonged Circulation Time: By evading the immune system, the nanoparticles can circulate

in the bloodstream for longer periods, increasing the likelihood of reaching the target tissue.

Improved Stability: The PEG layer can also prevent the aggregation of nanoparticles,

enhancing their stability in biological fluids.

Surface Functionalization and Targeted Drug Delivery
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The terminal carboxylic acid group on the PEG chain provides a reactive handle for the

covalent attachment of targeting ligands, such as antibodies, peptides, or small molecules. This

allows for the active targeting of the drug delivery system to specific cells or tissues that

overexpress the corresponding receptor. This targeted approach can enhance therapeutic

efficacy while minimizing off-target side effects.

Bioconjugation
C18-PEG5-Acid can be used to modify the surface of various biomolecules and materials. The

carboxylic acid can be activated to react with primary amines, forming stable amide bonds. This

is useful for:

Improving the solubility and stability of hydrophobic drugs.

PEGylating proteins and peptides to increase their half-life and reduce immunogenicity.

Experimental Protocols
While specific experimental conditions will vary depending on the application, the following

provides a general methodology for the use of C18-PEG5-Acid in the formation of

functionalized lipid nanoparticles.

General Procedure for Amide Coupling to a Targeting
Ligand
This protocol describes the activation of the carboxylic acid on C18-PEG5-Acid and its

subsequent conjugation to an amine-containing targeting ligand.

Materials:

C18-PEG5-Acid

N-Hydroxysuccinimide (NHS)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Amine-containing targeting ligand (e.g., peptide, antibody fragment)
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Anhydrous, amine-free organic solvent (e.g., Dichloromethane (DCM) or Dimethylformamide

(DMF))

Reaction buffer (e.g., Phosphate-Buffered Saline (PBS) pH 7.4)

Quenching reagent (e.g., hydroxylamine or Tris buffer)

Methodology:

Activation of C18-PEG5-Acid:

Dissolve C18-PEG5-Acid, NHS, and EDC in a 1:1.2:1.2 molar ratio in the chosen

anhydrous organic solvent.

Allow the reaction to proceed at room temperature for 1-4 hours to form the NHS ester.

The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Conjugation to the Targeting Ligand:

Remove the organic solvent from the activated C18-PEG5-NHS ester under vacuum.

Dissolve the targeting ligand in the reaction buffer.

Add the activated C18-PEG5-NHS ester to the ligand solution. The molar ratio of the NHS

ester to the ligand should be optimized but is typically in the range of 5:1 to 20:1.

Allow the conjugation reaction to proceed at room temperature for 2-4 hours or overnight

at 4°C.

Quenching and Purification:

Quench any unreacted NHS ester by adding a quenching reagent.

Purify the resulting C18-PEG5-Ligand conjugate using an appropriate method such as

dialysis, size exclusion chromatography, or reverse-phase high-performance liquid

chromatography (RP-HPLC).
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Formulation of Functionalized Lipid Nanoparticles
This protocol outlines the preparation of lipid nanoparticles incorporating the C18-PEG5-Ligand

conjugate.

Materials:

C18-PEG5-Ligand conjugate

Primary lipid (e.g., Phosphatidylcholine)

Cholesterol

Helper lipid (e.g., DOPE)

Encapsulated drug (hydrophobic or hydrophilic)

Appropriate buffer system

Methodology:

Lipid Film Hydration Method:

Dissolve the primary lipid, cholesterol, helper lipid, and the C18-PEG5-Ligand conjugate in

a suitable organic solvent (e.g., chloroform or a chloroform/methanol mixture) in a round-

bottom flask. The molar percentage of the C18-PEG5-Ligand is typically between 1-5

mol%.

Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of

the flask.

Hydrate the lipid film with an aqueous buffer (which can contain a hydrophilic drug) by

vortexing or sonication. This will form multilamellar vesicles.

Size Reduction and Purification: *
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[https://www.benchchem.com/product/b8025038#c18-peg5-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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